(2S)-2-(4-methylphenyl)pyrrolidine hydrochloride CAS number and identification
(2S)-2-(4-methylphenyl)pyrrolidine hydrochloride CAS number and identification
This guide details the chemical identity, synthesis, properties, and applications of (2S)-2-(4-methylphenyl)pyrrolidine hydrochloride , a chiral pyrrolidine derivative significant in medicinal chemistry and neuroscience research.
Executive Summary
(2S)-2-(4-methylphenyl)pyrrolidine hydrochloride (also known as (S)-4-MPPy ) is the hydrochloride salt of the (S)-enantiomer of 2-(p-tolyl)pyrrolidine. It is a potent monoamine transporter inhibitor and a key bioactive metabolite of the pyrovalerone class of psychoactive substances. Unlike its ketone-containing parent compounds (e.g., Pyrovalerone), this molecule lacks the
Chemical Identification
| Parameter | Detail |
| Chemical Name | (2S)-2-(4-methylphenyl)pyrrolidine hydrochloride |
| Synonyms | (S)-2-(p-Tolyl)pyrrolidine HCl; (S)-4-MPPy HCl |
| CAS Number | 62506-76-7 (refers to Free Base); Specific salt forms often custom-referenced.[1] |
| Molecular Formula | |
| Molecular Weight | 197.71 g/mol (HCl Salt); 161.25 g/mol (Free Base) |
| Chirality | (S)-Enantiomer (Active Isomer) |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in Water, Methanol, DMSO; Insoluble in Hexane |
Structural Representation
The molecule consists of a saturated pyrrolidine ring substituted at the C2 position with a 4-methylphenyl (p-tolyl) group. The (S)-configuration at C2 is critical for its high affinity toward monoamine transporters.
Synthesis & Manufacturing
The production of the enantiopure (S)-isomer typically follows a Resolution Pathway or Asymmetric Synthesis . The resolution of the racemate is the most robust method for generating high-enantiomeric excess (ee) material for research.
Method A: Classical Resolution (Preferred)
This protocol involves the synthesis of the racemic amine followed by fractional crystallization using a chiral acid.
-
Racemate Synthesis: Reaction of 4-methylbenzonitrile with 3-chloropropylmagnesium bromide (or cyclization of 4-amino-1-(p-tolyl)-1-butanone) yields racemic 2-(4-methylphenyl)pyrrolidine.
-
Chiral Resolution: The racemate is treated with (-)-Dibenzoyl-L-tartaric acid (or the D-isomer depending on the target salt precipitation) in ethanol.
-
Salt Formation: The (S)-amine diastereomeric salt crystallizes out.
-
Basification & Hydrochlorination: The salt is neutralized with NaOH to yield the free base, which is then treated with anhydrous HCl in diethyl ether to precipitate the target hydrochloride salt.
Method B: Asymmetric Synthesis (Catalytic)
Utilization of (S)-Proline derivatives or asymmetric hydrogenation of the corresponding cyclic imine (2-(p-tolyl)-1-pyrroline) using an Iridium-catalyst with a chiral phosphine ligand.
Synthesis Workflow Diagram
Figure 1: Synthetic pathway for the isolation of the (S)-enantiomer via classical resolution.
Analytical Characterization
Verification of the (S)-enantiomer requires specific analytical techniques to ensure optical purity.
Nuclear Magnetic Resonance (NMR)
-
1H NMR (400 MHz, DMSO-d6):
- 2.30 (s, 3H, Ar-CH3 )
- 1.90-2.20 (m, 3H, Pyrrolidine Ring)
- 3.20-3.40 (m, 2H, N-CH2 )
- 4.45 (t, 1H, Ar-CH-N, Chiral Center)
- 7.20 (d, 2H, Ar-H)
- 7.40 (d, 2H, Ar-H)
- 9.50-10.00 (br s, 1H, NH2+, exchangeable)
Chiral HPLC
-
Column: Chiralcel OD-H or AD-H.
-
Mobile Phase: Hexane:Isopropanol (90:10) with 0.1% Diethylamine.
-
Detection: UV at 254 nm.
-
Criterion: >98% ee required for biological assays.
Biological Applications & Pharmacology
The (2S)-isomer is the pharmacologically active scaffold responsible for monoamine transporter inhibition.
Mechanism of Action
The compound acts as a reuptake inhibitor at the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). It prevents the clearance of neurotransmitters from the synaptic cleft, increasing their extracellular concentration.
-
Selectivity: High affinity for DAT/NET; significantly lower affinity for the Serotonin Transporter (SERT).
-
Metabolic Context: It is a metabolite of pyrovalerone and related designer drugs. The reduction of the ketone in pyrovalerone to the methylene group (yielding this pyrrolidine) retains or enhances stimulant potency while altering pharmacokinetics.
Pharmacological Pathway
Figure 2: Mechanism of action showing dual inhibition of DAT and NET transporters.
Safety & Handling
Warning: This compound is a potent CNS stimulant and should be handled with strict safety protocols.
-
Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
-
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle only within a certified chemical fume hood.
-
Storage: Store at -20°C in a desiccator. Hygroscopic (protect from moisture).
References
-
Meltzer, P. C., et al. (2006). "1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors." Journal of Medicinal Chemistry. Link
-
BenchChem. "2-(P-Tolyl)pyrrolidine HCl Product Information." BenchChem Database. Link
-
Organic Syntheses. "Synthesis of Chiral Pyrrolidine Derivatives." Organic Syntheses, Coll.[2] Vol. 8. Link
-
PubChem. "2-(4-Methylphenyl)pyrrolidine (Compound Summary)." National Library of Medicine. Link
-
Enamine. "Synthesis of unique pyrrolidines for drug discovery." Enamine Technical Library. Link
